1-Bromo-2-chloro-3-(prop-1-yn-1-yl)benzene

• Molecular Formula: C9H6BrCl
• Molecular Weight: 229.50 g/mol
• IUPAC Name: 1-bromo-2-chloro-3-prop-1-ynylbenzene
• InChI: InChI=1S/C9H6BrCl/c1-2-4-7-5-3-6-8(10)9(7)11/h3,5-6H,1H3
• InChI Key: FKZDDWZQURUZBC-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=C(C(=CC=C1)Br)Cl

Description

1-Bromo-2-chloro-3-(prop-1-yn-1-yl)benzene is a useful research compound. Its molecular formula is C9H6BrCl and its molecular weight is 229.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a microwave vial were added 1,3-dibromo-2-chlorobenzene (780 mg, 2.89 mmol), trimethyl(prop-1-ynyl)silane (0.645 mL, 4.33 mmol), copper iodide (28 mg, 0.14 mmol), PdCl2(dppf) CH2Cl2 (118 mg, 0.14 mmol), tetrabutylammonium fluoride (1 M in THF, 8.66 mL, 8.66 mmol), diisopropylamine (1.23 mL, 8.66 mmol) and anhydrous DMF (5 mL). The vial was capped and purged with argon and the mixture was irradiated at 100° C. for 1 h in a microwave reactor. The mixture was diluted with water and extracted with DCM three times, dried through a phase separator and concentrated in vacuo. The product was purified by flash chromatography (100% heptanes as eluent) to give 146 mg (22% yield) of the title compound. 1H NMR (500 MHz, DMSO-d6) δ ppm 2.13 (s, 3 H) 7.24 (t, J=7.88 Hz, 1 H) 7.53 (dd, J=7.57, 1.26 Hz, 1 H) 7.74 (dd, J=8.04, 1.42 Hz, 1 H); MS (CI) m/z 231 [M+H]+.